4-(4-chlorophenyl)-N-[2-(trifluoromethyl)benzylidene]-1-piperazinamine

• IUPAC Name: N-[4-(4-chlorophenyl)piperazin-1-yl]-1-[2-(trifluoromethyl)phenyl]methanimine
• InChI: InChI=1S/C18H17ClF3N3/c19-15-5-7-16(8-6-15)24-9-11-25(12-10-24)23-13-14-3-1-2-4-17(14)18(20,21)22/h1-8,13H,9-12H2
• InChI Key: BEKZQSZTOFIQAG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)Cl)N=CC3=CC=CC=C3C(F)(F)F
• Molecular Formula: C18H17ClF3N3
• Molecular Weight: 367.8 g/mol

Description

The compound you mentioned is a complex organic molecule. It contains a piperazine ring, which is a common feature in many pharmaceutical drugs. The presence of a trifluoromethyl group (-CF3) and a chlorophenyl group (C6H4Cl) suggests that the compound could have interesting chemical and physical properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the piperazine ring and the introduction of the trifluoromethyl and chlorophenyl groups. Unfortunately, without specific information on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The piperazine ring, for example, is a six-membered ring with two nitrogen atoms opposite each other. The trifluoromethyl and chlorophenyl groups would likely add significant complexity to the molecule’s structure.

Chemical Reactions Analysis

The reactivity of this compound would depend on its specific structure. The piperazine ring is often involved in reactions with acids and bases. The trifluoromethyl group can be quite inert, but under certain conditions, it might participate in reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its specific structure. For example, the presence of the trifluoromethyl group could increase the compound’s lipophilicity, which might affect its solubility and stability.

Mechanism of Action

Without specific information about this compound, it’s difficult to predict its mechanism of action. If it’s a drug, its mechanism would depend on its structure and the biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future research directions for this compound would depend on its properties and potential applications. If it has promising biological activity, it could be studied further as a potential drug.